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Compound of Interest

Compound Name: KU-0058948

Cat. No.: B1146950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of the

PARP inhibitor, KU-0058948, using Dimethyl Sulfoxide (DMSO) as the solvent. Accurate

preparation of stock solutions is critical for ensuring the reliability and reproducibility of

experimental results.

Physicochemical Data
Proper stock solution preparation begins with accurate physicochemical data. KU-0058948 is

available in two common forms: the freebase and the hydrochloride salt. It is crucial to use the

correct molecular weight corresponding to the specific form of the compound being used.

Compound Form Molecular Formula
Molecular Weight (
g/mol )

Solubility in DMSO

KU-0058948

(Freebase)
C₂₁H₂₁FN₄O₂ 380.42[1]

1-10 mg/mL

(Sparingly soluble)[2]

KU-0058948

hydrochloride
C₂₁H₂₁FN₄O₂・HCl 416.88[3] Soluble[3]
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Experimental Protocol: Preparation of a 10 mM KU-
0058948 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of KU-0058948. The

calculations are based on the freebase form of the compound. Adjust the molecular weight

accordingly if using the hydrochloride salt.

Materials:

KU-0058948 (powder form)

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Determine the required mass of KU-0058948:

The formula to calculate the mass required is: Mass (mg) = Desired Concentration (M) x

Desired Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For a 10 mM stock solution in 1 mL (0.001 L) of DMSO using the freebase form (MW =

380.42 g/mol ): Mass (mg) = 0.010 mol/L x 0.001 L x 380.42 g/mol x 1000 mg/g = 3.8042

mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out approximately 3.8 mg of KU-0058948 powder into the tared container.

Record the exact weight.
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Dissolving the Compound:

Using a calibrated pipette, add the calculated volume of DMSO to the container with the

KU-0058948 powder. To ensure all the powder is dissolved, it is good practice to add

slightly less than the final volume initially (e.g., 900 µL for a 1 mL final volume).

Vortex the solution thoroughly for 1-2 minutes until the compound is completely dissolved.

Gentle warming in a 37°C water bath can aid in dissolution if necessary.

Once fully dissolved, add DMSO to reach the final desired volume (e.g., 1 mL).

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Consult the manufacturer's

datasheet for specific storage recommendations.

Experimental Workflow
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Caption: Workflow for KU-0058948 Stock Solution Preparation.
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KU-0058948 is a potent inhibitor of Poly (ADP-ribose) polymerase (PARP), particularly PARP1.

[1][3][4] PARP enzymes are crucial for DNA repair, especially in the base excision repair (BER)

pathway. Inhibition of PARP in cancer cells with existing DNA repair defects (e.g., BRCA

mutations) can lead to synthetic lethality and cell death.
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Caption: Role of KU-0058948 in the PARP Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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